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Compound of Interest

Compound Name: Chrome Orange

Cat. No.: B12721388

Immediate Safety and Logistical Information for the Disposal of Chrome Orange (Lead
Chromate Pigment)

Chrome Orange (C.l. Pigment Yellow 34 or PY34) is a lead chromate-based pigment.[1][2]
Due to its lead and hexavalent chromium content, it is considered a hazardous material with
chronic health concerns, including the potential to cause cancer and reproductive toxicity.[1][3]
Therefore, proper disposal is not only a matter of regulatory compliance but also a critical
component of laboratory safety and environmental protection. All waste containing Chrome
Orange must be handled as hazardous waste in accordance with local, state, and federal
regulations.[2][4]

Immediate Actions & Personal Protective Equipment
(PPE)

Before handling Chrome Orange waste, it is imperative to wear the appropriate Personal
Protective Equipment (PPE) to minimize exposure.[5] Avoid generating dust during handling
and cleanup.[3]
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PPE Item Specification

) Chemical safety goggles or glasses with side
Eye Protection

shields.
Hand Protection Chemical-resistant gloves (e.g., nitrile).[6]
Body Protection Laboratory coat.[6]

Use a respirator with a particulate filter if there is
Respiratory Protection a risk of inhaling dust, especially in poorly
ventilated areas.[3][6]

In case of a spill, immediately contain the material to prevent the release of dust and debris.[7]
For minor spills, carefully sweep or vacuum the material and place it into a designated
hazardous waste container.[6] Do not use compressed air.[6] For larger spills, evacuate the
area and follow your institution's emergency procedures.[6]

Step-by-Step Disposal Protocol

The following procedure outlines the safe collection, storage, and disposal of Chrome Orange
waste in a laboratory setting.

e Waste Segregation and Collection:

o Collect all waste containing Chrome Orange in a designated, compatible, and sealable
hazardous waste container.[6]

o This includes unused or expired pigment, contaminated labware (e.g., weighing paper,
gloves), and spill cleanup materials.[8]

o Do not mix Chrome Orange waste with other chemical waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.[9]

o Container Labeling:

o Clearly label the hazardous waste container with the words "Hazardous Waste."[6]
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o Include the full chemical name: "Chrome Orange (Lead Chromate)" and the CAS number
(7758-97-6).[4]

o Indicate the approximate quantity of the waste and the date when the waste was first
added to the container.[6]

o Waste Storage:
o Keep the hazardous waste container tightly sealed when not in use.[6][10]

o Store the container in a designated, well-ventilated, and secure satellite accumulation area
within the laboratory.[6][8]

o Store away from incompatible materials, such as organic materials and powdered metals.

[5]
» Final Disposal:

o Arrange for the collection of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.[6]

o Do not discharge Chrome Orange waste down the drain or dispose of it in regular trash.

[6]19]

o Waste from non-residential sources, such as laboratories, may be subject to hazardous
waste rules under the Resource Conservation and Recovery Act (RCRA).[11] A Toxicity
Characteristic Leaching Procedure (TCLP) test may be required to determine if the waste
exhibits the characteristic of toxicity for lead.[11][12]

Regulatory and Safety Data

The following table summarizes key regulatory and safety information for Chrome Orange.
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Parameter Value | Guideline Source
Chemical Name Lead Chromate [4]
CAS Number 7758-97-6 [4]
> 5.0 mg/L (Toxicity
RCRA Hazardous Waste o .
o Characteristic Leaching [11]
Criterion for Lead
Procedure)

May cause cancer, damage

fertility or the unborn child, and
Health Hazards cause damage to organs [3]

through prolonged or repeated

exposure.

] Very toxic to aquatic life with
Environmental Hazards _ [31[4]
long-lasting effects.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Chrome Orange in
a laboratory setting.
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Start:
Generate Chrome Orange Waste

1. Wear Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

2. Segregate Waste
(Designated, Compatible Container)

3. Label Container
('Hazardous Waste', Chemical Name, Date)

Contain Spill & Clean Up 4. Store Securely
(Add to Waste Container) (Sealed, Ventilated, Designated Area)

5. Arrange for Disposal
(Contact EHS or Licensed Contractor)

End:
Waste Collected for Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Chrome Orange waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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